Cas no 149144-06-9 (BENZENE, 1-CHLORO-2,3-DIFLUORO-5-ISOTHIOCYANATO-)

• Product Name: BENZENE, 1-CHLORO-2,3-DIFLUORO-5-ISOTHIOCYANATO-
• CAS No: 149144-06-9
• MF: C₇H₂ClF₂NS
• MW: 205.612286090851
• CID: 3368430
• PubChem ID: 85693907
• Update Time: 2025-04-21

BENZENE, 1-CHLORO-2,3-DIFLUORO-5-ISOTHIOCYANATO- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1-CHLORO-2,3-DIFLUORO-5-ISOTHIOCYANATO-
• DTXSID901251548
• 1-chloro-2,3-difluoro-5-isothiocyanatobenzene
• 149144-06-9

• Inchi： 1S/C7H2ClF2NS/c8-5-1-4(11-3-12)2-6(9)7(5)10/h1-2H
• InChI Key： ZEXDCVJRUMIXBJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(=C1)N=C=S)F)F

Computed Properties

• Exact Mass: 204.9564543Da
• Monoisotopic Mass: 204.9564543Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 44.5Ų